Cas no 628339-96-8 (Bis(dicyclohexylamino)palladium acetate)

• Product Name: Bis(dicyclohexylamino)palladium acetate
• CAS No: 628339-96-8
• MF: C₂₈H₅₂N₂O₄Pd
• MW: 587.143486976624
• MDL: MFCD10566856
• CID: 1067275
• PubChem ID: 329762957
• Update Time: 2025-11-02

Bis(dicyclohexylamino)palladium acetate Chemical and Physical Properties

Names and Identifiers

• Bis(dicyclohexylamino)palladium acetate
• Trans-Bis(dicyclohexylamine)palladium(II) acetate
• trans-Bis(dicyclohexylaMine)bis(acetato)palladiuM(II) DAPCy
• trans-Bis(dicyclohexylamine)palladium(II) acetate, DAPCy
• DAPCy
• CS-W011441
• 628339-96-8
• (SP-4-1)-Bis(acetato-
• MFCD10566856
• acetic acid;dicyclohexylazanide;palladium(2+)
• EO)bis(N-cyclohexylcyclohexanamine)palladium
• (acetyloxy)bis(dicyclohexylamino)palladio acetate

• MDL： MFCD10566856
• Inchi： 1S/2C12H22N.2C2H4O2.Pd/c2*1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;2*1-2(3)4;/h2*11-12H,1-10H2;2*1H3,(H,3,4);/q2*-1;;;+2
• InChI Key： LAYDWGNLLRXNPH-UHFFFAOYSA-N
• SMILES： [Pd+2].OC(C)=O.OC(C)=O.[N-](C1CCCCC1)C1CCCCC1.[N-](C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 586.29619g/mol
• Monoisotopic Mass: 586.29619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Melting Point: 150-154 °C

Bis(dicyclohexylamino)palladium acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Bis(dicyclohexylamino)palladium acetate

Bis(dicyclohexylamino)palladium acetate (CAS No. 628339-96-8): A Versatile Catalyst for Modern Chemical Synthesis

In the realm of organometallic chemistry, Bis(dicyclohexylamino)palladium acetate (CAS No. 628339-96-8) stands out as a highly efficient and selective catalyst. This compound, often referred to as Pd(DCA)2 acetate, has garnered significant attention due to its unique properties and broad applicability in cross-coupling reactions, which are pivotal in pharmaceutical and materials science research.

The molecular structure of Bis(dicyclohexylamino)palladium acetate features a palladium center coordinated by two dicyclohexylamino ligands and an acetate group. This configuration enhances its stability and reactivity, making it ideal for palladium-catalyzed reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. Researchers favor this catalyst for its ability to operate under mild conditions, reducing energy consumption and improving yield—a critical factor in sustainable chemistry practices.

One of the most compelling applications of Bis(dicyclohexylamino)palladium acetate is in the synthesis of complex organic molecules, including drug intermediates and agrochemicals. For instance, it has been employed in the production of biaryl compounds, which are foundational structures in many FDA-approved drugs. The catalyst's high selectivity minimizes unwanted byproducts, aligning with the pharmaceutical industry's demand for purity and efficiency.

Recent advancements in green chemistry have further highlighted the importance of Pd(DCA)2 acetate. As industries strive to reduce their environmental footprint, this catalyst's ability to function at lower temperatures and with fewer toxic reagents positions it as a sustainable alternative to traditional methods. This aligns with global trends toward eco-friendly synthesis and circular economy principles.

From a commercial perspective, the demand for Bis(dicyclohexylamino)palladium acetate is steadily rising, driven by its versatility and performance. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial laboratories. Its role in high-throughput screening and combinatorial chemistry also makes it a staple in drug discovery pipelines.

Handling and storage of Bis(dicyclohexylamino)palladium acetate require standard precautions for air-sensitive compounds. It is typically stored under inert atmospheres, such as argon or nitrogen, to maintain its catalytic activity. Proper handling ensures longevity and consistent performance, which is crucial for reproducible experimental results.

In summary, Bis(dicyclohexylamino)palladium acetate (CAS No. 628339-96-8) is a cornerstone of modern synthetic chemistry. Its applications span pharmaceuticals, materials science, and sustainable chemistry, making it indispensable for researchers and industrial chemists alike. As the field evolves, this catalyst is poised to play an even greater role in enabling efficient and environmentally conscious chemical synthesis.